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Compound of Interest

Compound Name: Deracoxib-D3

Cat. No.: B15608047 Get Quote

An In-depth Technical Guide to the Safe
Handling of Deracoxib-D3
This guide provides comprehensive safety data and handling precautions for Deracoxib-D3,

intended for researchers, scientists, and professionals in drug development. Deracoxib-D3 is

the deuterated form of Deracoxib, a non-steroidal anti-inflammatory drug (NSAID) from the

coxib class.[1] As a stable isotope-labeled internal standard, it is crucial for analytical and

quantitative studies, such as in veterinary residue testing and metabolism research.[2]

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Deracoxib and its

deuterated analog, Deracoxib-D3.

Table 1: General Information
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Property Deracoxib Deracoxib-D3

Chemical Name

4-[3-(Difluoromethyl)-5-(3-

fluoro-4-methoxyphenyl)-1H-

pyrazol-1-

yl]benzenesulfonamide[3][4]

4-[3-Difluoromethyl-5-(3-fluoro-

4-methoxy-D3-phenyl)-pyrazol-

1-yl]benzenesulfonamide[2]

Synonyms Deramaxx, SC 46[5] -

CAS Number 169590-41-4[3][4] 2012598-48-8[2]

Molecular Formula C17H14F3N3O3S[3][6] C17H11D3F3N3O3S[7]

Molecular Weight 397.4 g/mol [3][5] 400.39 g/mol [7]

Table 2: Physical Properties

Property Value (Deracoxib)

Appearance A solid[8]

Solubility
DMF: 10 mg/mlDMF:PBS (pH 7.2) (1:8): 0.1

mg/mlDMSO: 10 mg/mlEthanol: 3 mg/ml[8]

UV Max 256 nm[8]

Hazard Identification and GHS Classification
Deracoxib is classified with the following hazards according to the Globally Harmonized System

(GHS).[4] Users should handle Deracoxib-D3 with the same level of caution.

Table 3: GHS Hazard Classification for Deracoxib

Classification Code Statement

Acute toxicity, oral H302 Harmful if swallowed[4][5]

Serious eye damage/eye

irritation
H319

Causes serious eye irritation[4]

[5]
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Signal Word: Warning[4][6]

Hazard Pictogram:

alt text

Handling and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Engineering Controls: Handle in a well-ventilated place, preferably within a laboratory fume

hood or other form of local exhaust ventilation.[3][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear impervious, fire/flame-resistant clothing. Handle with gloves that

have been inspected prior to use.[3][6]

Respiratory Protection: As a backup to engineering controls, NIOSH-approved N100 or

CEN-approved FFP3 particulate respirators are recommended. If the respirator is the sole

means of protection, a full-face supplied-air respirator must be used.[3]

Hygiene Measures: Avoid contact with skin and eyes.[3][6] Avoid the formation of dust and

aerosols.[3][6] Do not eat, drink, or smoke when using this product.[4][6] Wash hands

thoroughly after handling.[4][6]

Keep the container tightly closed in a dry and well-ventilated place.[3]

Recommended storage condition is a refrigerator.[3]

Store apart from foodstuff containers or incompatible materials.[6]

Emergency Procedures
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The following diagram outlines the appropriate first-aid measures in case of exposure.

Exposure Event

First-Aid Response

Medical Attention

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact

Take off contaminated clothing.
Wash with soap and plenty of water.

Eye Contact

Rinse with pure water
for at least 15 minutes.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Consult a Doctor or
Poison Control Center

Click to download full resolution via product page

Caption: First-aid measures for Deracoxib-D3 exposure.

Suitable Extinguishing Media: Use water, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3]

Specific Hazards: Hazardous combustion products include carbon oxides, nitrogen oxides,

hydrogen fluoride, and sulfur oxides.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][6]

The workflow for handling a spill of Deracoxib-D3 is detailed below.
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Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Prevent further leakage if safe

Sweep up or vacuum spillage.
Avoid generating dust.

Collect in a suitable container
for disposal

Clean surface thoroughly to
remove residual contamination

Dispose of waste according to
federal and local regulations

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of Deracoxib-D3.

Toxicological Information
The toxicological data for Deracoxib should be considered relevant for Deracoxib-D3 in the

absence of specific data for the deuterated compound.

Table 4: Toxicological Effects of Deracoxib
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Effect Description

Acute Toxicity Harmful if swallowed.[4][5]

Skin Contact
May cause moderate irritation.[9] Generally

does not irritate the skin.[4]

Eye Contact Causes serious eye irritation.[4][5]

Ingestion May be harmful if swallowed.[9]

Sensitization No sensitizing effects are known.[4]

Experimental Protocols
Deracoxib-D3 is primarily used as a reference standard in analytical methods.[2] The following

outlines a general methodology where Deracoxib-D3 would be employed.

This protocol describes a typical workflow for quantifying a target analyte in a biological matrix

using a deuterated internal standard like Deracoxib-D3.

Sample Preparation:

A known amount of Deracoxib-D3 (internal standard) is spiked into the biological sample

(e.g., plasma, tissue homogenate).

The sample undergoes extraction (e.g., protein precipitation, liquid-liquid extraction, or

solid-phase extraction) to isolate the analyte and internal standard.

The extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS

analysis.

Instrumental Analysis:

An aliquot of the reconstituted sample is injected into an LC-MS/MS system.

Chromatographic separation is achieved on a suitable column (e.g., C18).
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The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

specific precursor-to-product ion transitions for both the target analyte and Deracoxib-D3.

Data Analysis:

The peak area of the target analyte is normalized to the peak area of the Deracoxib-D3
internal standard.

A calibration curve is generated by analyzing standards with known concentrations of the

analyte and a fixed concentration of the internal standard.

The concentration of the analyte in the unknown sample is determined by interpolating its

normalized peak area ratio against the calibration curve.

This use of a stable isotope-labeled internal standard corrects for variations in sample

preparation and instrument response, leading to high accuracy and precision.[2]

Disposal Considerations
Excess and expired materials should be offered to a licensed hazardous material disposal

company.[3]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Ensure that all federal and local regulations regarding the disposal of this material are

followed.[3][9]

Conclusion
Deracoxib-D3 is a valuable tool for analytical and research applications. Adherence to the

safety precautions and handling procedures outlined in this guide is essential for minimizing

risk and ensuring a safe laboratory environment. Users should always consult the most recent

Safety Data Sheet provided by the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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